Cas no 1259298-21-9 (4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile)

• Product Name: 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile
• CAS No: 1259298-21-9
• MF: C₁₂H₁₆BNO₂S
• MW: 249.13694190979
• CID: 5971075
• PubChem ID: 53398608
• Update Time: 2026-03-11

4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile, 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiophenecarbonitrile
• 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile
• 5-Cyano-3-methylthiophene-2-boronic acid pinacol ester
• 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile
• AKOS015950185
• MFCD12198150
• EN300-1718564
• 1259298-21-9

• Inchi： 1S/C12H16BNO2S/c1-8-6-9(7-14)17-10(8)13-15-11(2,3)12(4,5)16-13/h6H,1-5H3
• InChI Key： YPLVRSYHZQGZHC-UHFFFAOYSA-N
• SMILES： C1(C#N)SC(B2OC(C)(C)C(C)(C)O2)=C(C)C=1

Computed Properties

• Exact Mass: 249.0994801g/mol
• Monoisotopic Mass: 249.0994801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 367.8±42.0 °C(Predicted)